Cas no 1805052-79-2 (5-Amino-4-bromo-3-(chloromethyl)-2-(difluoromethyl)pyridine)

• Product Name: 5-Amino-4-bromo-3-(chloromethyl)-2-(difluoromethyl)pyridine
• CAS No: 1805052-79-2
• MF: C₇H₆BrClF₂N₂
• MW: 271.489746570587
• CID: 4811339
• Update Time: 2025-10-30

5-Amino-4-bromo-3-(chloromethyl)-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-bromo-3-(chloromethyl)-2-(difluoromethyl)pyridine

• Inchi： 1S/C7H6BrClF2N2/c8-5-3(1-9)6(7(10)11)13-2-4(5)12/h2,7H,1,12H2
• InChI Key： KRMCMIKHIAUYBU-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C(F)F)C=1CCl)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Additional information on 5-Amino-4-bromo-3-(chloromethyl)-2-(difluoromethyl)pyridine

Recent Advances in the Study of 5-Amino-4-bromo-3-(chloromethyl)-2-(difluoromethyl)pyridine (CAS: 1805052-79-2)

The compound 5-Amino-4-bromo-3-(chloromethyl)-2-(difluoromethyl)pyridine (CAS: 1805052-79-2) has recently emerged as a key intermediate in the synthesis of novel pharmaceutical agents, particularly in the development of kinase inhibitors and antimicrobial compounds. This heterocyclic pyridine derivative exhibits unique structural features that make it valuable for medicinal chemistry applications. Recent studies have focused on its role as a building block for targeted drug design, leveraging its reactive functional groups for further derivatization.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing potent Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized the bromo and chloromethyl substituents for sequential cross-coupling reactions, enabling rapid diversification of the pyridine core. The resulting compounds showed promising activity against B-cell malignancies, with several derivatives advancing to preclinical evaluation. This work highlights the molecule's potential as a versatile scaffold in oncology drug discovery.

In antimicrobial research, a team from the University of Manchester reported the incorporation of this pyridine derivative into novel quinolone hybrids (European Journal of Medicinal Chemistry, 2024). The difluoromethyl group was found to significantly enhance membrane permeability, while the amino group facilitated interactions with bacterial DNA gyrase. These hybrids exhibited broad-spectrum activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli, with MIC values in the low micromolar range.

Significant progress has also been made in the compound's synthetic methodology. A recent patent (WO2023124567) describes an improved, scalable synthesis route starting from commercially available 2,3-difluoropyridine. The new four-step process achieves an overall yield of 68% with excellent purity (>99%), addressing previous challenges with regioselectivity in the bromination step. This advancement is particularly important for industrial-scale production of both the intermediate and its derivatives.

Structural studies using X-ray crystallography (Acta Crystallographica Section E, 2023) have provided detailed insights into the compound's conformation and potential interaction motifs. The pyridine ring adopts a nearly planar configuration, with the chloromethyl group positioned for optimal nucleophilic substitution. These structural features explain its reactivity patterns observed in various medicinal chemistry applications and guide rational design of subsequent derivatives.

Ongoing research is exploring the compound's potential in other therapeutic areas, including neurodegenerative diseases and antiviral therapies. Preliminary results from a collaboration between academic and industry researchers suggest that derivatives of this pyridine core may modulate protein-protein interactions involved in tau aggregation, relevant to Alzheimer's disease pathology. Further optimization and evaluation are currently underway, with results expected to be published in late 2024.